Cas no 1247806-01-4 (2-(4-Ethyl-1-hydroxycyclohexyl)acetic acid)

• Product Name: 2-(4-Ethyl-1-hydroxycyclohexyl)acetic acid
• CAS No: 1247806-01-4
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5250047
• Update Time: 2025-10-29

2-(4-Ethyl-1-hydroxycyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethyl-1-hydroxycyclohexyl)acetic acid
• 2-(4-Ethyl-1-hydroxycyclohexyl)acetic acid

• Inchi： 1S/C10H18O3/c1-2-8-3-5-10(13,6-4-8)7-9(11)12/h8,13H,2-7H2,1H3,(H,11,12)
• InChI Key： XESCNYAJLLKKSW-UHFFFAOYSA-N
• SMILES： OC1(CC(=O)O)CCC(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• XLogP3: 2
• Topological Polar Surface Area: 57.5

Additional information on 2-(4-Ethyl-1-hydroxycyclohexyl)acetic acid

2-(4-Ethyl-1-hydroxycyclohexyl)acetic Acid: A Comprehensive Overview

2-(4-Ethyl-1-hydroxycyclohexyl)acetic acid (CAS No. 1247806-01-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block for more complex organic compounds. In this article, we will delve into the properties, synthesis, and recent advancements in understanding its biological activity.

The chemical structure of 2-(4-Ethyl-1-hydroxycyclohexyl)acetic acid comprises a cyclohexane ring substituted with an ethyl group at the 4-position and a hydroxyl group at the 1-position. The acetic acid moiety is attached to the cyclohexane ring via a methylene group (-CH₂COOH). This arrangement imparts the molecule with both hydrophobic and hydrophilic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of cyclohexane derivatives in medicinal chemistry. The presence of the hydroxyl group in 2-(4-Ethyl-1-hydroxycyclohexyl)acetic acid allows for hydrogen bonding, which is crucial for its interaction with biological systems. Researchers have explored its potential as an inhibitor of certain enzymes, particularly those involved in inflammatory pathways. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against cyclooxygenase (COX)-2, an enzyme associated with inflammation and pain.

The synthesis of 2-(4-Ethyl-1-hydroxycyclohexyl)acetic acid involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. One common approach is the alkylation of cyclohexanol with an ethyl group followed by oxidation to introduce the hydroxyl functionality. The acetic acid moiety is then introduced through nucleophilic substitution or other suitable methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are valuable for studying stereochemical effects in biological systems.

In terms of applications, 2-(4-Ethyl-1-hydroxycyclohexyl)acetic acid has shown promise as a lead compound for developing anti-inflammatory agents. Its ability to modulate cellular signaling pathways makes it a candidate for further optimization into therapeutically relevant drugs. Additionally, this compound serves as a valuable intermediate in the synthesis of more complex molecules, such as those with potential anticancer or neuroprotective properties.

Recent research has also focused on understanding the pharmacokinetics and bioavailability of 2-(4-Ethyl-1-hydroxycyclohexyl)acetic acid. Studies conducted in animal models suggest that this compound has moderate absorption and distribution properties, with limited metabolism through cytochrome P450 enzymes. These findings are critical for evaluating its suitability as a drug candidate and inform strategies for improving its pharmacokinetic profile through structural modifications.

The growing interest in cyclohexane-based compounds within the pharmaceutical industry underscores the importance of continued research into 2-(4-Ethyl-1-hydroxycyclohexyl)acetic acid and its derivatives. As new insights emerge regarding its biological activity and therapeutic potential, this compound is poised to play a significant role in advancing drug discovery efforts.